7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]-

• CAS No.: 31575-93-6
• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
• Molecular Formula: C16H16O6
• Molecular Weight: 304.29 g/mol
• IUPAC Name: 9-(2,3-dihydroxy-3-methylbutoxy)furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3
• Standard InChIKey: FOINLJRVEBYARJ-LLVKDONJSA-N
• Isomeric SMILES: CC(C)([C@@H](COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)O
• SMILES: CC(C)(C(COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)O
• Canonical SMILES: CC(C)(C(COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)O
• Appearance: Powder
• Melting Point: 117-118°C
• Physical Description: Solid
• Description: (R)-Heraclenol belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one (R)-Heraclenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (R)-heraclenol is primarily located in the cytoplasm. Outside of the human body, (R)-heraclenol can be found in herbs and spices. This makes (R)-heraclenol a potential biomarker for the consumption of this food product.; 9-(2,3-dihydroxy-3-methylbutoxy)-7-furo[3,2-g][1]benzopyranone is a member of psoralens.
• Synonyms: heraclenol
• PubChem Compound: 328236
• Last Modified: Nov 11 2021